Cas no 111735-81-0 (Cyclopropanecarboxylic acid, 1-cyano-2-(1-methylethyl)-, methyl ester, trans- (9CI))
111735-81-0 structure
Product Name:Cyclopropanecarboxylic acid, 1-cyano-2-(1-methylethyl)-, methyl ester, trans- (9CI)
CAS No:111735-81-0
MF:C9H13NO2
MW:167.205022573471
CID:894464
Update Time:2025-04-19
Cyclopropanecarboxylic acid, 1-cyano-2-(1-methylethyl)-, methyl ester, trans- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Cyclopropanecarboxylic acid, 1-cyano-2-(1-methylethyl)-, methyl ester, trans- (9CI)
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- Inchi: 1S/C9H13NO2/c1-6(2)7-4-9(7,5-10)8(11)12-3/h6-7H,4H2,1-3H3/t7-,9-/m0/s1
- InChI Key: FYWPCWIURWMMFL-CBAPKCEASA-N
- SMILES: [C@]1(C#N)(C(OC)=O)C[C@H]1C(C)C
Computed Properties
- Exact Mass: 167.09469
Experimental Properties
- PSA: 50.09
Cyclopropanecarboxylic acid, 1-cyano-2-(1-methylethyl)-, methyl ester, trans- (9CI) Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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